Cas no 3607-78-1 (1,1,1,3,3,3-hexachloropropane)

• Product Name: 1,1,1,3,3,3-hexachloropropane
• CAS No: 3607-78-1
• MF: C₃H₂Cl₆
• MW: 250.765975475311
• CID: 920978
• PubChem ID: 19215
• Update Time: 2025-04-19

1,1,1,3,3,3-hexachloropropane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-hexachloropropane
• propane, 1,1,1,3,3,3-hexachloro-
• CCl3CH2CCl3
• HCC-230fa
• DTXSID3074600
• SCHEMBL392874
• 3607-78-1
• EN300-6482145

• Inchi： 1S/C3H2Cl6/c4-2(5,6)1-3(7,8)9/h1H2
• InChI Key： BBEAZDGZMVABIC-UHFFFAOYSA-N
• SMILES： ClC(CC(Cl)(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 247.82906
• Monoisotopic Mass: 247.828766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.6800
• Melting Point: 11.85°C (estimate)
• Boiling Point: 200.93°C (rough estimate)
• Refractive Index: 1.5179
• PSA: 0